Cas no 1196154-97-8 (2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine)

2-(Trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is a fluorinated heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with a trifluoromethyl substituent. Its unique structure imparts enhanced stability, lipophilicity, and metabolic resistance, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the fused pyrazine-pyrazole system offers versatility in synthetic applications. This compound serves as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting CNS and enzyme modulation. Its well-defined reactivity profile allows for selective functionalization, enabling tailored modifications for specific applications. Suitable for use under controlled conditions, it requires proper handling due to its potential sensitivity.
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine structure
1196154-97-8 structure
Product Name:2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
CAS No:1196154-97-8
MF:C7H8F3N3
MW:191.15373134613
MDL:MFCD09835059
CID:2616661
PubChem ID:54775461
Update Time:2025-08-04

2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
    • 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
    • 111-610-2
    • 4,5,6,7-Tetrahydro-2-(trifluoromethyl)-pyrazolo(1,5-a)pyrazine
    • EN300-310564
    • DB-226737
    • 2-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRAZINE
    • AB53188
    • G62131
    • AKOS005264667
    • 1196154-97-8
    • 4,5,6,7-Tetrahydro-2-(trifluoromethyl)-pyrazolo[1,5-a]pyrazine
    • MDL: MFCD09835059
    • Inchi: 1S/C7H8F3N3/c8-7(9,10)6-3-5-4-11-1-2-13(5)12-6/h3,11H,1-2,4H2
    • InChI Key: UHWFJKFWEYJJJK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C2CNCCN2N=1)(F)F

Computed Properties

  • Exact Mass: 191.06703175Da
  • Monoisotopic Mass: 191.06703175Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.9Ų

2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0974986-1g
2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
1196154-97-8 95%
1g
$650 2022-10-22
Bestfluorodrug
YFF00288-0.5g
2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
1196154-97-8 97%
0.5g
¥3320 2023-09-19
Bestfluorodrug
YFF00288-1.0g
2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
1196154-97-8 97%
1.0g
¥5400 2023-01-04
Bestfluorodrug
YFF00288-5.0g
2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
1196154-97-8 97%
5.0g
¥16700 2023-01-04
Enamine
EN300-310564-0.05g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
0.05g
$315.0 2023-09-05
Enamine
EN300-310564-0.1g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
0.1g
$470.0 2023-09-05
Enamine
EN300-310564-0.25g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
0.25g
$672.0 2023-09-05
Enamine
EN300-310564-0.5g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
0.5g
$1058.0 2023-09-05
Enamine
EN300-310564-1.0g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
1g
$1357.0 2023-06-03
Enamine
EN300-310564-2.5g
2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
1196154-97-8 95%
2.5g
$2660.0 2023-09-05

Additional information on 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine

2-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrazine: A Comprehensive Overview

The compound 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, identified by the CAS number 1196154-97-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[pyrazine] derivatives, which have garnered considerable attention due to their unique structural properties and versatile applications.

The molecular structure of 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is characterized by a bicyclic system consisting of two fused pyrazine rings. The presence of a trifluoromethyl group at the 2-position introduces significant electronic and steric effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated derivatives in enhancing the pharmacokinetic properties of bioactive molecules.

One of the most notable aspects of this compound is its potential in drug discovery. The pyrazolo[pyrazine] scaffold has been extensively explored in medicinal chemistry due to its ability to modulate various biological targets. For instance, researchers have reported that pyrazolo[1,5-a]pyrazine derivatives can act as inhibitors of kinase enzymes, which are crucial in cancer signaling pathways. The incorporation of a trifluoromethyl group further enhances the molecule's bioavailability and selectivity.

In addition to its pharmaceutical applications, 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has shown promise in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that fluorinated pyrazolo[pyrazine] derivatives can exhibit excellent charge transport properties and stability under ambient conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a suitable precursor. One common approach is the cyclization of a diamino intermediate under controlled conditions to form the bicyclic system. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or coupling reactions with appropriate fluorinated reagents.

Despite its numerous advantages, the synthesis and characterization of 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine present several challenges. The steric hindrance introduced by the trifluoromethyl group can complicate certain reaction pathways and necessitate optimization of reaction conditions. Moreover, the isolation and purification of this compound require advanced techniques due to its low solubility in common organic solvents.

In conclusion,CAS No. 1196154-97-8, also known as 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,a]py razine, represents a valuable addition to the arsenal of functional molecules available to chemists today. Its unique combination of structural features and versatile applications makes it an exciting subject for further research and development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD